Cas no 2171992-96-2 (3-bromo-5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid)

• Product Name: 3-bromo-5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid
• CAS No: 2171992-96-2
• MF: C₂₇H₂₅BrN₂O₅
• MW: 537.401806592941
• CID: 5986518
• PubChem ID: 165540970
• Update Time: 2025-07-21

3-bromo-5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-bromo-5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid
• 2171992-96-2
• 3-bromo-5-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]benzoic acid
• EN300-1485265

• Inchi： 1S/C27H25BrN2O5/c1-16(10-11-25(31)30-19-13-17(26(32)33)12-18(28)14-19)29-27(34)35-15-24-22-8-4-2-6-20(22)21-7-3-5-9-23(21)24/h2-9,12-14,16,24H,10-11,15H2,1H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： NUPOPXURGLMHMM-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)O)C=C(C=1)NC(CCC(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 536.09468g/mol
• Monoisotopic Mass: 536.09468g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 105Ų

Additional information on 3-bromo-5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid

Research Briefing on 3-bromo-5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid (CAS: 2171992-96-2)

In recent years, the compound 3-bromo-5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid (CAS: 2171992-96-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in the synthesis of peptide-based therapeutics and probes. The presence of both a bromo substituent and a fluorenylmethoxycarbonyl (Fmoc) protecting group makes it a versatile building block for solid-phase peptide synthesis (SPPS) and other bioconjugation strategies.

Recent studies have focused on optimizing the synthesis and application of 3-bromo-5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility in the development of targeted drug delivery systems. Researchers utilized this compound to create peptide-drug conjugates (PDCs) with enhanced stability and specificity for cancer cells. The bromo group facilitated site-specific modifications, while the Fmoc group ensured compatibility with standard SPPS protocols.

Another notable advancement was reported in Bioorganic & Medicinal Chemistry Letters, where the compound was employed as a key intermediate in the synthesis of protease inhibitors. The study highlighted its role in introducing a hydrophobic moiety into the inhibitor scaffold, thereby improving binding affinity to the target enzyme. The researchers also noted that the bromo functionality allowed for further derivatization via cross-coupling reactions, expanding the scope of potential applications.

In addition to its synthetic utility, 3-bromo-5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid has been investigated for its potential in chemical biology. A 2022 study in ACS Chemical Biology described its use as a photoaffinity labeling probe to study protein-protein interactions. The bromo group was replaced with a diazirine moiety in situ, enabling covalent cross-linking upon UV irradiation. This approach provided valuable insights into the dynamics of protein complexes in live cells.

Despite these promising developments, challenges remain in the large-scale production and purification of 3-bromo-5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid. Recent efforts have focused on optimizing reaction conditions to improve yield and reduce byproducts. For instance, a 2023 patent application disclosed a novel catalytic system that enhanced the efficiency of the bromination step while minimizing undesired side reactions.

In conclusion, 3-bromo-5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid (CAS: 2171992-96-2) continues to be a valuable tool in chemical biology and pharmaceutical research. Its unique structural features enable diverse applications, from peptide synthesis to probe development. Ongoing research aims to further explore its potential and address existing limitations, paving the way for new therapeutic and diagnostic innovations.